Cas no 923131-85-5 (2-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}ethan-1-amine)

• Product Name: 2-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}ethan-1-amine
• CAS No: 923131-85-5
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• MDL: MFCD08444079
• CID: 1024732
• PubChem ID: 16227554
• Update Time: 2025-11-02

2-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)ethanamine
• 2-(6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)ethamine
• 2-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}ethan-1-amine
• YLB13185
• 2-(6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)ethan-1-amine
• EN300-26296
• A860121
• CHEMBL4580536
• 2-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}ethan-1-amine
• AKOS000269288
• CS-0271504
• 923131-85-5
• DTXSID60585424
• MFCD08444079
• STL301408

• MDL： MFCD08444079
• Inchi： 1S/C7H12N4/c8-4-3-7-10-9-6-2-1-5-11(6)7/h1-5,8H2
• InChI Key： GESFEOZCDXMGFO-UHFFFAOYSA-N
• SMILES： N12C(CCN)=NN=C1CCC2

Computed Properties

• Exact Mass: 152.10600
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 19-21 °C
• Boiling Point: 351.5±44.0 °C at 760 mmHg
• Flash Point: 166.4±28.4 °C
• PSA: 56.73000
• LogP: 0.42580
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}ethan-1-amine

Comprehensive Overview of 2-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}ethan-1-amine (CAS No. 923131-85-5)

2-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}ethan-1-amine (CAS No. 923131-85-5) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolotriazole core structure, is increasingly being studied for its potential applications in drug discovery and development. Researchers are particularly interested in its amine-functionalized side chain, which enhances its reactivity and binding affinity to biological targets.

The molecular structure of 2-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}ethan-1-amine features a fused pyrrolo-triazole ring system, a configuration that is relatively rare in natural products but highly valuable in synthetic chemistry. This structural motif is known to confer stability and bioactivity, making it a promising scaffold for the design of new therapeutic agents. The compound's CAS number 923131-85-5 is a critical identifier for researchers and suppliers in the chemical and pharmaceutical industries.

Recent studies have highlighted the potential of 2-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}ethan-1-amine in the development of central nervous system (CNS) drugs. Its ability to modulate neurotransmitter activity has sparked interest in its use for treating neurological disorders such as anxiety and depression. Additionally, its amine group allows for further derivatization, enabling the creation of analogs with tailored pharmacological properties.

In the context of green chemistry and sustainable synthesis, 2-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}ethan-1-amine is being explored as a building block for eco-friendly pharmaceutical processes. Researchers are investigating catalytic methods to synthesize this compound with minimal waste and energy consumption, aligning with global trends toward environmentally responsible chemical production.

The compound's solubility and stability profiles are also under scrutiny, as these properties are crucial for its formulation into viable drug products. Preliminary data suggest that 2-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}ethan-1-amine exhibits favorable solubility in aqueous and organic solvents, which broadens its applicability in various delivery systems. This versatility is particularly appealing for drug delivery innovations, a hot topic in modern pharmacology.

From a commercial perspective, the demand for 2-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}ethan-1-amine is expected to rise as its therapeutic potential becomes more evident. Suppliers and manufacturers are ramping up production to meet the needs of academic and industrial laboratories. The compound's CAS No. 923131-85-5 is frequently searched in chemical databases, reflecting its growing relevance in the scientific community.

In summary, 2-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}ethan-1-amine (CAS No. 923131-85-5) represents a cutting-edge compound with multifaceted applications in drug development and beyond. Its unique structure, combined with its bioactive potential, positions it as a key player in the future of medicinal chemistry. As research progresses, this compound is likely to become a cornerstone in the design of next-generation therapeutics.